methyl 4-[({[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C25H27N3O4S/c1-32-25(31)18-9-11-19(12-10-18)26-23(29)17-33-22-15-28(21-8-4-3-7-20(21)22)16-24(30)27-13-5-2-6-14-27/h3-4,7-12,15H,2,5-6,13-14,16-17H2,1H3,(H,26,29)
• InChI Key: BEADSMDLDLMPJV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

“Methyl 4-[({[1-(2-oxo-2-piperidin-1-ylethyl)-1H-indol-3-yl]thio}acetyl)amino]benzoate” is a complex organic compound. It contains an indole group, which is a common structure in many natural products and pharmaceuticals. The compound also contains a piperidine ring, which is a common motif in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indole and piperidine rings would likely contribute to the overall stability of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the indole and piperidine rings, as well as the thioacetyl group. For example, the compound might have a relatively high molecular weight and could be soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing indole rings have biological activity, so it’s possible that this compound could have potential uses in medicine or biology.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or biology, given the presence of the indole and piperidine rings. Additionally, further studies could be conducted to fully characterize its physical and chemical properties.